N-(4-methylphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide
Overview
Description
N-(4-methylphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as MP-10, is a sulfonamide compound that has been extensively studied for its potential use as a therapeutic agent. MP-10 is a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells.
Mechanism of Action
N-(4-methylphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide inhibits carbonic anhydrase IX by binding to its active site and preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have a potent inhibitory effect on carbonic anhydrase IX, with an IC50 value of 4.5 nM. In preclinical models, this compound has been shown to reduce tumor growth and metastasis, as well as improve the efficacy of chemotherapy and radiation therapy. This compound has also been shown to have a favorable pharmacokinetic profile, with a half-life of approximately 4 hours and good tissue penetration.
Advantages and Limitations for Lab Experiments
N-(4-methylphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize on a large scale, and it has a potent inhibitory effect on carbonic anhydrase IX. However, this compound has some limitations, including its relatively short half-life and potential off-target effects on other isoforms of carbonic anhydrase.
Future Directions
There are several future directions for research on N-(4-methylphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of carbonic anhydrase IX. Another area of interest is the use of this compound in combination with other therapeutic agents, such as chemotherapy and radiation therapy. Additionally, there is interest in using this compound as a diagnostic tool for cancer imaging, as well as exploring its potential use in other diseases where carbonic anhydrase IX is overexpressed.
Scientific Research Applications
N-(4-methylphenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been studied extensively for its potential use as a therapeutic agent for cancer. Carbonic anhydrase IX is overexpressed in many types of cancer cells, and its inhibition by this compound has been shown to reduce tumor growth and metastasis in preclinical models. This compound has also been studied for its potential use in imaging techniques such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT), as carbonic anhydrase IX is a biomarker for many types of cancer.
Properties
IUPAC Name |
N-(4-methylphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-17-10-12-18(13-11-17)22(16-20(23)21-14-6-3-7-15-21)26(24,25)19-8-4-2-5-9-19/h2,4-5,8-13H,3,6-7,14-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTXFQMBHBCKDLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC(=O)N2CCCCC2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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